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Compound of Interest

Compound Name: 5-Isopropylnicotinic acid

Cat. No.: B1612932 Get Quote

Application Notes and Protocols for 5-
Isopropylnicotinic Acid
Introduction
5-Isopropylnicotinic acid, a derivative of nicotinic acid (Vitamin B3), is a substituted pyridine

carboxylic acid. Compounds within this class are of significant interest in medicinal chemistry

and drug development due to their diverse biological activities. Nicotinic acid and its derivatives

are known to play roles as antilipemic and vasodilator agents[1]. The introduction of an

isopropyl group at the 5-position of the pyridine ring modifies the molecule's lipophilicity and

steric profile, potentially influencing its pharmacokinetic and pharmacodynamic properties.

These application notes provide essential guidelines for the safe handling, storage, and

preparation of solutions of 5-Isopropylnicotinic acid to ensure experimental integrity and

personnel safety in a research environment.

Chemical and Physical Properties
A summary of the key properties of 5-Isopropylnicotinic acid is provided below. This data is

crucial for proper handling, storage, and experimental design.
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Property Value Source

IUPAC Name
5-propan-2-ylpyridine-3-

carboxylic acid
[2]

Synonyms
3-Pyridinecarboxylicacid, 5-(1-

methylethyl)-
[3]

CAS Number 73591-69-2 [2][3]

Molecular Formula C₉H₁₁NO₂ [3]

Molecular Weight 165.19 g/mol [3]

Appearance
Solid (General form for similar

compounds)
[4]

Purity ≥98% (Typical) [3]

Storage Temperature 4°C [3]

Safety and Hazard Information
As a specific Safety Data Sheet (SDS) for 5-Isopropylnicotinic acid is not widely available,

the following safety guidelines are based on the parent compound, nicotinic acid, and general

best practices for handling chemical reagents in a laboratory setting. Researchers must

perform their own risk assessment before use.

3.1. Potential Hazards (based on Nicotinic Acid)

Eye Irritation: May cause serious eye irritation[5][6].

Skin Irritation: May cause skin irritation[6].

Respiratory Irritation: May cause respiratory irritation if inhaled as dust[6].

Aquatic Hazard: May be harmful to aquatic life[5].

3.2. Personal Protective Equipment (PPE) Proper PPE is mandatory to minimize exposure and

ensure personal safety.
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Eye Protection: Wear approved safety glasses or goggles[5][6].

Hand Protection: Handle with impervious gloves that have been inspected prior to use.

Dispose of contaminated gloves after use in accordance with good laboratory practices[5].

Body Protection: Wear a lab coat.

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable

dust mask or respirator.

Handling Guidelines
Adherence to proper handling procedures is critical to prevent contamination and accidental

exposure.

4.1. General Handling

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust[7].

Avoid the formation of dust and aerosols[7].

Do not eat, drink, or smoke in the laboratory area[8].

Wash hands thoroughly after handling the compound[5][8].

Immediately change contaminated clothing[5][7].

4.2. First Aid Measures (in case of accidental exposure)

If Inhaled: Move the person to fresh air. If breathing is difficult, seek medical attention[6].

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

plenty of water[6][7].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and consult an ophthalmologist[5][6].
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If Swallowed: Rinse mouth with water. Immediately make the victim drink water (two glasses

at most). Consult a physician[6][7].

Storage Guidelines
Proper storage is essential to maintain the stability and purity of 5-Isopropylnicotinic acid.

Temperature: Store the compound in a refrigerator at 4°C[3].

Container: Keep the container tightly closed in a dry place[5][7][8].

Atmosphere: For long-term storage, consider an inert atmosphere, especially for compounds

sensitive to air or moisture, a general good practice for many nicotinic acid derivatives[9].

Incompatibilities: Keep away from strong oxidizing agents and strong alkalis, as violent

reactions can occur with the parent compound, nicotinic acid[7].

Protocol: Preparation of a Stock Solution
This protocol provides a general procedure for preparing a stock solution of 5-
Isopropylnicotinic acid. The choice of solvent and concentration should be determined based

on the specific requirements of the downstream application.

6.1. Materials

5-Isopropylnicotinic acid powder

Appropriate solvent (e.g., DMSO, Ethanol, or an aqueous buffer)

Calibrated analytical balance

Volumetric flasks and pipettes

Vortex mixer or sonicator

6.2. Procedure
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Equilibration: Before opening, allow the container of 5-Isopropylnicotinic acid to warm to

room temperature to prevent moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound

using a calibrated analytical balance.

Solvent Selection: The solubility of 5-Isopropylnicotinic acid may not be readily available.

For novel compounds, it is recommended to perform a small-scale solubility test with various

common laboratory solvents (e.g., DMSO, ethanol, methanol, water, buffered solutions). The

parent compound, nicotinic acid, is soluble in water and alcohol[1].

Dissolution: a. Transfer the weighed powder to an appropriate volumetric flask. b. Add a

portion (approximately 50-70% of the final volume) of the selected solvent. c. Mix the

solution thoroughly. Use a vortex mixer or sonication bath to aid dissolution if necessary.

Nicotinic acid derivatives can be acidic, and dissolution in aqueous solutions may be pH-

dependent[1].

Final Volume: Once the solid is completely dissolved, add the solvent to reach the final

desired volume.

Storage of Solution: Store the prepared stock solution in a tightly sealed container. For short-

term storage, 4°C is recommended. For long-term storage, aliquot the solution into smaller

volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. The stability of

the compound in solution should be validated for the specific storage conditions and

duration[10].

Visual Workflow
The following diagram illustrates the general workflow for handling 5-Isopropylnicotinic acid
from receipt to the preparation of a ready-to-use experimental solution.
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Caption: Workflow for handling and preparing 5-Isopropylnicotinic acid solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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